Cas no 1986846-38-1 (3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride)

• Product Name: 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride
• CAS No: 1986846-38-1
• MF: C₈H₁₇Cl₂N
• MW: 198.133280515671
• MDL: MFCD28954473
• CID: 4710197
• Update Time: 2025-05-22

3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride

• MDL： MFCD28954473
• Inchi： 1S/C8H16ClN.ClH/c1-7(2)10-4-3-8(5-9)6-10;/h7-8H,3-6H2,1-2H3;1H
• InChI Key： OQSUOTWPPJNLFV-UHFFFAOYSA-N
• SMILES： ClCC1CCN(C(C)C)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride

3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride

The compound 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride (CAS No. 1986846-38-1) is a synthetic organic compound with a unique structure that combines a pyrrolidine ring, an isopropyl group, and a chloromethyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure allows for versatile reactivity, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. The isopropyl group attached to the pyrrolidine ring contributes to the compound's stability and lipophilicity, which are crucial properties for drug candidates. Additionally, the chloromethyl group introduces reactivity, enabling further functionalization of the molecule. This dual functionality makes 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride a promising candidate for developing bioactive compounds with specific therapeutic targets.

One of the most notable advancements involving this compound is its role in the synthesis of bioactive molecules. Researchers have utilized its structure to create analogs with enhanced pharmacokinetic profiles, including improved bioavailability and reduced toxicity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them potential candidates for anti-cancer therapies.

The synthesis of 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride involves a multi-step process that begins with the preparation of the pyrrolidine ring. The introduction of the isopropyl and chloromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent optimizations in this synthesis process have significantly improved scalability, making it more feasible for industrial applications.

In terms of applications, this compound has shown promise in the development of neuroprotective agents. Its ability to modulate neurotransmitter systems has been explored in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2022 study in *Nature Communications* reported that certain derivatives of this compound demonstrated neuroprotective effects by reducing oxidative stress and inflammation in vitro.

Moreover, the chloromethyl group in this compound enables its use as an intermediate in the synthesis of more complex molecules. For example, it can be employed as a precursor for the preparation of polymers with tailored properties, such as biodegradable materials for biomedical applications. This versatility underscores its importance as a key intermediate in organic chemistry.

From an environmental perspective, researchers are also investigating the biodegradability and ecological impact of 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride. Understanding its fate in natural ecosystems is crucial for ensuring sustainable practices in its production and use. Preliminary studies suggest that under certain conditions, the compound undergoes microbial degradation, reducing its environmental footprint.

In conclusion, 3-(Chloromethyl)-1-isopropylpyrrolidine hydrochloride (CAS No. 1986846-38-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.